Cas no 1864053-99-5 (2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride)

• Product Name: 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride
• CAS No: 1864053-99-5
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• MDL: MFCD28125968
• CID: 5044055
• PubChem ID: 86262356
• Update Time: 2025-07-02

2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-6-yloxy)ethan-1-amine hydrochloride
• 2-quinolin-6-yloxyethanamine;hydrochloride
• 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride

• MDL： MFCD28125968
• Inchi： 1S/C11H12N2O.ClH/c12-5-7-14-10-3-4-11-9(8-10)2-1-6-13-11;/h1-4,6,8H,5,7,12H2;1H
• InChI Key： GORYFMHSJOJFKN-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 48.1

Additional information on 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride (CAS No. 1864053-99-5): Properties, Applications, and Research Insights

The compound 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride (CAS No. 1864053-99-5) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a quinoline core linked to an ethoxyamine group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

In recent years, the demand for high-purity quinoline derivatives like 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s hydrochloride salt form enhances its solubility, a critical factor for in vitro and in vivo studies. Its CAS number 1864053-99-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation applications.

One of the trending topics in chemical research is the role of heterocyclic compounds in cancer therapy. 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride has been explored for its potential as a scaffold for anticancer agents, owing to the quinoline moiety’s ability to interact with DNA and proteins. Studies highlight its utility in designing targeted therapies, aligning with the growing focus on personalized medicine.

Another area of interest is the compound’s application in neurological research. The quinoline-6-oxy group is known to modulate neurotransmitter receptors, making it a candidate for investigating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Researchers are also examining its structure-activity relationship (SAR) to optimize blood-brain barrier (BBB) permeability, a key challenge in CNS drug development.

From a synthetic chemistry perspective, 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride serves as a building block for peptide modification and proteomics. Its amine functional group allows for cross-coupling reactions, enabling the creation of bioconjugates for diagnostic imaging and drug delivery systems. This aligns with the rising demand for multifunctional reagents in biopharmaceuticals.

Environmental and green chemistry trends have also influenced the synthesis of 1864053-99-5. Recent publications emphasize solvent-free or catalytic methods to produce such compounds sustainably. This addresses the pharmaceutical industry’s push toward eco-friendly processes, a topic frequently queried in scientific forums.

In summary, 2-(Quinolin-6-yloxy)ethan-1-amine hydrochloride (CAS No. 1864053-99-5) is a high-value chemical with broad applications in drug development, neuroscience, and bioconjugation. Its molecular versatility and alignment with cutting-edge research themes ensure its continued relevance in scientific innovation.